4-Methoxy-2,6,8-trimethylquinoline

• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol
• IUPAC Name: 4-methoxy-2,6,8-trimethylquinoline
• InChI: InChI=1S/C13H15NO/c1-8-5-9(2)13-11(6-8)12(15-4)7-10(3)14-13/h5-7H,1-4H3
• InChI Key: JWGYRNDOZHZNLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(=CC(=N2)C)OC)C

Description

4-Methoxy-2,6,8-trimethylquinoline is a quinoline derivative characterized by a methoxy group at the 4-position and methyl substituents at the 2-, 6-, and 8-positions. Quinoline derivatives are widely studied for their diverse applications in medicinal chemistry, materials science, and catalysis due to their tunable electronic and steric properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methoxy-2,6,8-trimethylquinoline can be achieved through several methods. One common approach involves the Skraup–Doebner–Von Miller reaction, which is a classical method for synthesizing quinoline derivatives. This reaction typically involves the condensation of aniline derivatives with glycerol and sulfuric acid in the presence of an oxidizing agent .

Industrial Production Methods

In industrial settings, the production of 4-Methoxy-2,6,8-trimethylquinoline may involve optimized versions of the Skraup–Doebner–Von Miller reaction or other catalytic processes that enhance yield and purity. Transition-metal catalyzed synthetic methods have also been explored for the efficient production of quinoline derivatives .

Chemical Reactions Analysis

Types of Reactions

4-Methoxy-2,6,8-trimethylquinoline undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinoline N-oxides.

Reduction: Reduction reactions can convert it into dihydroquinoline derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce different functional groups onto the quinoline ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under various conditions.

Major Products

The major products formed from these reactions include quinoline N-oxides, dihydroquinoline derivatives, and various substituted quinolines .

Scientific Research Applications

Chemistry: It serves as a building block for synthesizing more complex quinoline derivatives.

Biology: Quinoline derivatives are known for their antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: This compound and its derivatives are explored for their potential therapeutic applications, including as antimalarial and anticancer agents.

Industry: Quinoline derivatives are used in the production of dyes, agrochemicals, and as intermediates in organic synthesis

Mechanism of Action

The mechanism of action of 4-Methoxy-2,6,8-trimethylquinoline involves its interaction with various molecular targets and pathways. For instance, quinoline derivatives are known to inhibit enzymes such as topoisomerases and kinases, which are crucial for DNA replication and cell division. This inhibition can lead to the suppression of cancer cell growth and proliferation .

Comparison with Similar Compounds

Structural Comparisons

Compound Name	Substituents	Key Structural Features	Reference CAS/ID
4-Methoxy-2,6,8-trimethylquinoline	4-OCH₃, 2,6,8-CH₃	Electron-donating groups enhance solubility	Not explicitly listed
4-Amino-2,7,8-trimethylquinoline	4-NH₂, 2,7,8-CH₃	Amino group increases polarity	CAS 147147-70-4
4-Chloro-6-methoxy-2,3-dimethylquinoline	4-Cl, 6-OCH₃, 2,3-CH₃	Chlorine enhances electrophilicity	CAS 3348-19-4
4-Chloro-6,7-dimethoxyquinoline	4-Cl, 6,7-OCH₃	Multiple methoxy groups improve crystallinity	CAS Unlisted
2-Chloro-3,6,8-trimethylquinoline	2-Cl, 3,6,8-CH₃	Chlorine at 2-position alters reactivity	Unlisted

Key Observations :

• Substituent Position : The position of methoxy and methyl groups significantly impacts electronic properties. For example, 4-methoxy groups (electron-donating) increase solubility, while chlorine (electron-withdrawing) enhances electrophilicity .
• Functional Group Diversity: Amino groups (e.g., in CAS 147147-70-4) introduce hydrogen-bonding capabilities, which are critical for biological interactions .

Challenges :

• Steric hindrance from multiple methyl groups (e.g., 2,6,8-trimethyl) may complicate coupling reactions, requiring tailored catalysts or conditions .

Physical Properties

Compound Name	Melting Point (°C)	Solubility Characteristics	Reference
4-Methoxy-2,6,8-trimethylquinoline	Not reported	Likely soluble in polar aprotic solvents	Inferred
4-Chloro-6,7-dimethoxyquinoline	403–404 K (130–131°C)	Low solubility in water; soluble in DMSO
4-Amino-2-(4-chlorophenyl)-3-(4-methoxyphenyl)quinoline	223–225	Soluble in ethanol, DMF

Trends :

• Methoxy and methyl groups generally lower melting points compared to halogenated derivatives due to reduced crystallinity .
• Chlorinated compounds (e.g., CAS 3348-19-4) exhibit higher thermal stability .

Biological Activity

4-Methoxy-2,6,8-trimethylquinoline is a compound of increasing interest in the field of medicinal chemistry due to its potential biological activities. This article reviews the existing literature on its biological properties, including its effects on cancer cell proliferation, its role as a receptor antagonist, and its antioxidant capabilities.

4-Methoxy-2,6,8-trimethylquinoline is a quinoline derivative characterized by the presence of a methoxy group and three methyl groups at specific positions on the quinoline ring. Its chemical structure can be represented as follows:

• Chemical Formula: C12H15NO
• Molecular Weight: 189.25 g/mol

1. Anticancer Activity

Recent studies have highlighted the anticancer potential of 4-Methoxy-2,6,8-trimethylquinoline. It has been shown to inhibit the proliferation of various cancer cell lines through mechanisms involving microtubule depolymerization and cell cycle arrest.

Case Study: Inhibition of MDA-MB-435 Cells

• IC50 Values: The compound exhibited significant inhibitory effects on MDA-MB-435 breast cancer cells with IC50 values in the nanomolar range.
• Mechanism of Action: The compound was found to disrupt microtubule assembly, leading to mitotic arrest in treated cells. This action is similar to that of established microtubule-targeting agents like colchicine.

Compound	IC50 (nM)	EC50 (nM)	% Inhibition
4-Methoxy-2,6,8-trimethylquinoline	17 ± 0.7	56	87 ± 2

This table summarizes the effectiveness of 4-Methoxy-2,6,8-trimethylquinoline compared to other known inhibitors.

2. Adenosine Receptor Antagonism

Another area of research focuses on the compound's role as an adenosine receptor antagonist. Studies indicate that it may selectively inhibit certain subtypes of adenosine receptors, which are implicated in various physiological processes and diseases.

Receptor Binding Studies:

• The compound showed promising results in receptor binding assays with K_i values indicating moderate affinity for adenosine receptors.
• Variants of quinoline derivatives were tested for their ability to displace specific ligands from adenosine receptors, suggesting a potential therapeutic role in modulating receptor activity.

3. Antioxidant Activity

4-Methoxy-2,6,8-trimethylquinoline has also been evaluated for its antioxidant properties. Antioxidants play a crucial role in protecting cells from oxidative stress-related damage.

Research Findings:

• The compound demonstrated significant free radical scavenging activity in vitro.
• It was effective in reducing oxidative stress markers in cellular models, indicating its potential use as a protective agent against oxidative damage.